Cas no 2997-92-4 (2,2'-Azobis(2-methylpropionamidine) dihydrochloride)

• Product Name: 2,2'-Azobis(2-methylpropionamidine) dihydrochloride
• CAS No: 2997-92-4
• MF: C₈H₂₀Cl₂N₆
• MW: 271.190598487854
• MDL: MFCD00142725
• CID: 43674
• PubChem ID: 76344
• Update Time: 2026-03-30

2,2'-Azobis(2-methylpropionamidine) dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Diazene-1,2-diyl)bis(2-methylpropanimidamide) dihydrochloride
• 2,2'-AZOBIS-(2-AMIDINOPROPANE), 2HCL
• 2,2'-AZOBIS(2-AMIDINOPROPANE) DIHYDROCHLORIDE
• 2,2'-AZOBIS-(2-AMIDOPROPANE) HYDROCHLORIDE
• 2,2'-AZOBIS-2-METHYL-PROPANIMIDAMIDE, DIHYDROCHLORIDE
• 2,2'-AZOBIS-(2-METHYLPROPIONAMIDINE), 2HCL
• 2,2'-AZOBIS(ISOBUTYRAMIDINE) DIHYDROCHLORIDE
• AAPH
• ABAP
• ALPHA,ALPHA'-AZODIISOBUTYRAMIDINE DIHYDROCHLORIDE
• ms1
• ms1(catalyst)
• v50
• Azobis aminopropane dihydrochloride
• 2,2'-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2`-Azobis(2-methylpropylamidine) dihydrochloride
• 2,2′-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2'-Azobis(2-methylpropylamidine) dihydrochloride
• 2,2'-Azobis[2-methyl-propanimidamide] Dihydrochloride
• 2,2'-(3-NITROPHENYLIMINO)-DIETHANOL
• 2,2‘-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2’-Azodiisobutyramidine Dihydrochloride
• 2,2-AZOBIS-(2-AMIDINOPROPANE) HCL
• 2,2'-azobis(2-methyl-2-propionamidine) dihydrochloride
• 2,2'-Azobis-amidinopropane
• 2,2'-azobisi(2-amidinopropane) hydrochloride
• 2,2'-AzodiisobutyraMidine dihydrochloride
• AIBA
• Azostarter V 50
• MS 1 (Catalyst)
• Propanimidamide, 2,2'-azobis[2-methyl-, dihydrochloride
• MS 1
• V 50
• 7381JDR72F
• 2,2'-azobis(2-methylpropionamidine)dihydrochloride
• 2,2'-azobis[2-methylpropionamidine] dihydrochloride
• 2,2'-Azobis(isobutyramidine) 2HC
• CHEBI:186632
• 2,2'-azobis(2-methyl-propionamidine)dihydrochloride
• CS-0015307
• 2,2'-azobis-(2-amidinopropane) dihydrochloride
• 2,2'-Azobis(isobutyramidine) 2HCl
• 2,2'-Azobis(2-methylpropionamidine) dihydrochloride, granular, 97%
• 2-[2-(1-CARBAMIMIDOYL-1-METHYLETHYL)DIAZEN-1-YL]-2-METHYLPROPANIMIDAMIDE DIHYDROCHLORIDE
• NCGC00095292-02
• Azobis(isobutyramidine) dihydrochloride
• 2,2'-Azobis(propane-2-carboxamidine) dihydrochloride
• CCRIS 7279
• NS00078274
• AZOBIS(ISOBUTYL)AMIDINE HYDROCHLORIDE
• 2,2'-Azobis(2-amidmopropane) dihydrochloride
• 2-[(1-amino-1-imino-2-methylpropan-2-yl)diazenyl]-2-methylpropanimidamide;dihydrochloride
• EN300-18528189
• W-106964
• SPECTRUM1505157
• SCHEMBL23508
• 2,2'-Azobis(isobutyramidine hydrochloride)
• Propionamidine, 2,2'-azobis(2-methyl-, dihydrochloride
• Propanimidamide, 2,2'-(1,2-diazenediyl)bis(2-methyl-, hydrochloride (1:2)
• 2,2-azodiisobutyramidine dihydrochloride
• EC 221-070-0
• FT-0609150
• NCGC00095292-01
• 2,2'-Azobis(2-amidinopropane) diHCl
• 2-[(E)-(2-Amino-2-imino-1,1-dimethyl-ethyl)azo]-2-methyl-propanamidine dihydrochloride
• 2,2'-azobis (2-amidinopropane) dihydrochloride
• D72505
• EINECS 221-070-0
• 2,2-azobis(2-methylpropionamidine)dihydrochloride
• MFCD00142725
• 2,2'-AZODIISOBUTYLAMIDINE DIHYDROCHLORIDE
• 2,2'-azobis(2-amidinopropane)dihydrochloride
• AKOS015845417
• Azobisisobutyramidine dihydrochloride
• LS-13563
• 2,2'-AZO-bis-2-AMINOPROPANE
• HY-Y0525
• C8H20Cl2N6
• alpha,alpha'-azodiiso-butyramidine dihydrochloride
• DTXSID3049756
• Q4596737
• NSC 668416
• AS-15431
• 2,2?-Azobis(2-methylpropionamidine) dihydrochloride
• LXEKPEMOWBOYRF-UHFFFAOYSA-N
• 2,2'-Azobis(2-methylpropionamidine)dihydrochloride(AIBA)
• 2,2'-(1,2-Diazenediyl)bis[2-methyl-propanimidamide] dihydrochloride
• alpha,alpha'-Azodiisobutyramidine dihydrochloride, purum, >=98.0% (AT)
• UNII-7381JDR72F
• 2,2-Azobis(2-amidinopropane) dihydrochloride
• 2,2'-Azobisisobutyramidinium chloride
• CHEMBL1528605
• 2,2'-azobis(2-methylpropanamidine)2HCl
• Propanimidamide, 2,2'-azobis(2-methyl-, dihydrochloride
• 2997-92-4
• 2,2'-Azobis(2-methylpropanimidamide) dihydrochloride
• 2,2'-azobis-(2-methylpropionamidine) dihydrochloride
• WAKO V-50
• 2,2'-Azobisamidinopropane dihydrochloride
• Azobisisobutyramidinium dichloride
• CCG-214560
• AKOS025243302
• 2-[(1E)-2-(1-carbamimidoyl-1-methylethyl)diazen-1-yl]-2-methylpropanimidamide dihydrochloride
• DB-068192
• 2,2\\'-Azobis(2-methylpropionamidine) dihydrochloride

• MDL： MFCD00142725
• Inchi： 1S/C8H18N6.2ClH/c1-7(2,5(9)10)13-14-8(3,4)6(11)12;;/h1-4H3,(H3,9,10)(H3,11,12);2*1H/b14-13+;;
• InChI Key： LXEKPEMOWBOYRF-QDBORUFSSA-N
• SMILES： Cl.Cl.N(/C(C(=N)N)(C)C)=N\C(C(=N)N)(C)C
• BRN： 3718854

Computed Properties

• Exact Mass: 270.11300
• Monoisotopic Mass: 270.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: White crystals
• Density: 0.42
• Melting Point: 175-177 °C (lit.)
• Boiling Point: 267ºC at 760 mmHg
• Flash Point: 115.3ºC
• Solubility: acetone, dioxane, methanol, ethanol, DMSO and water: soluble
• Stability/Shelf Life: Unstable. Sensitive to heat and light. Incompatible with strong oxidizing agents, strong acids.
• PSA: 124.46000
• LogP: 4.07180
• Solubility: Soluble in acetone, methanol, ethanol, dimethylformamide and water, etc
• Sensitiveness: Sensitive to light

2,2'-Azobis(2-methylpropionamidine) dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H242,H302,H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 3226 4.1
• WGK Germany：1
• Hazard Category Code： 5-22-43
• Safety Instruction： S24-S37
• FLUKA BRAND F CODES：10-21
• RTECS：UE4575500
• Hazardous Material Identification：
• Risk Phrases：R22; R43
• Packing Group：III
• Safety Term：5.1
• HazardClass：4.1
• PackingGroup：None
• Storage Condition：Store long-term at -20°C
• Packing Group：III
• Hazard Level：5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds
• Other Chemical Reagents

Additional information on 2,2'-Azobis(2-methylpropionamidine) dihydrochloride

Comprehensive Guide to 2,2'-Azobis(2-methylpropionamidine) dihydrochloride (CAS No. 2997-92-4)

2,2'-Azobis(2-methylpropionamidine) dihydrochloride (CAS No. 2997-92-4) is a highly versatile azo compound widely used in polymerization reactions, biomedical research, and material science. Known for its excellent thermal stability and water solubility, this compound has gained significant attention in recent years due to its role in advanced polymer synthesis and biomedical applications. Researchers and industries are increasingly exploring its potential in controlled radical polymerization, nanomaterial fabrication, and drug delivery systems.

The chemical structure of 2,2'-Azobis(2-methylpropionamidine) dihydrochloride features two amidine groups, which contribute to its high reactivity and efficiency as a free radical initiator. This property makes it indispensable in the synthesis of polymeric nanoparticles and hydrogels, which are critical in modern medical and industrial applications. Recent studies have highlighted its use in developing smart materials that respond to environmental stimuli, a topic of growing interest in both academic and industrial circles.

One of the most searched questions about 2,2'-Azobis(2-methylpropionamidine) dihydrochloride is its mechanism of action in polymerization. This compound decomposes under mild conditions to generate free radicals, initiating the polymerization process. Its low-temperature decomposition makes it ideal for applications requiring precise control over reaction kinetics, such as in the production of biocompatible polymers for medical devices. Additionally, its water solubility allows for homogeneous reactions in aqueous media, a feature highly valued in green chemistry initiatives.

In the context of biomedical research, 2,2'-Azobis(2-methylpropionamidine) dihydrochloride is often used to create cross-linked polymers for drug encapsulation and targeted delivery. With the rise of personalized medicine, researchers are investigating its potential in designing stimuli-responsive drug carriers that release therapeutics in response to specific biological triggers. This aligns with the current trend of precision medicine, a hot topic in healthcare innovation.

The market for 2,2'-Azobis(2-methylpropionamidine) dihydrochloride is expanding, driven by demand from the pharmaceutical, cosmetic, and material science sectors. Companies are investing in scalable synthesis methods to meet the growing need for high-purity batches. Environmental considerations are also shaping its production, with a focus on reducing waste and energy consumption, reflecting the broader industry shift toward sustainable chemistry.

Safety and handling of 2,2'-Azobis(2-methylpropionamidine) dihydrochloride are frequently discussed in online forums. While it is generally stable under recommended storage conditions, proper handling protocols are essential to ensure safety. Users often search for guidelines on storage temperature, compatibility with other chemicals, and disposal methods, emphasizing the importance of clear, accessible information for laboratory personnel.

In summary, 2,2'-Azobis(2-methylpropionamidine) dihydrochloride (CAS No. 2997-92-4) is a pivotal compound in modern chemistry, with applications spanning from advanced materials to healthcare. Its unique properties and adaptability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a key role in innovations across multiple industries.